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Compound of Interest

Compound Name: PD-161570

Cat. No.: B1679120

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to the use of PD-161570, a potent
inhibitor of multiple receptor tyrosine kinases. This document includes summaries of
guantitative data, detailed experimental protocols, and visualizations of the relevant signaling
pathways to guide researchers in determining the optimal incubation time and experimental
setup for their specific needs.

Introduction

PD-161570 is a potent, ATP-competitive inhibitor of Fibroblast Growth Factor Receptor 1 (FGF-
1R), Platelet-Derived Growth Factor Receptor (PDGFR), Epidermal Growth Factor Receptor
(EGFR), and the non-receptor tyrosine kinase c-Src.[1][2] It has demonstrated efficacy in
inhibiting downstream signaling pathways that regulate cell proliferation, survival, and
angiogenesis.[1][2] Understanding the optimal incubation time for PD-161570 is critical for
achieving desired experimental outcomes. This document provides data and protocols to guide
the effective use of this inhibitor.

Quantitative Data Summary

The inhibitory activity of PD-161570 against various kinases and cellular processes has been
guantified in several studies. The following tables summarize the key IC50 values.
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Table 1: In Vitro Kinase Inhibition by PD-161570

Target Kinase IC50 Value
FGF-1R 39.9 nM[3]
c-Src 44 nM[3]
EGFR 240 nM[3]
PDGFR 310 nM[3]
FGF-1R Phosphorylation 622 nM[4]
PDGF-stimulated Autophosphorylation 450 nM[3]

Table 2: Cellular Proliferation Inhibition by PD-161570

Cell Line Assay Incubation Time IC50 Value

Vascular Smooth

Proliferation Assay 8 days 0.3 uM[3]
Muscle Cells (VSMCs)

Signaling Pathways

PD-161570 exerts its effects by inhibiting key signaling pathways involved in cell growth and
proliferation. The following diagrams illustrate the points of inhibition by PD-161570 within the
FGFR, PDGFR, EGFR, and c-Src signaling cascades.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1679120?utm_src=pdf-body
https://www.medchemexpress.com/pd-161570.html
https://www.medchemexpress.com/pd-161570.html
https://www.medchemexpress.com/pd-161570.html
https://www.medchemexpress.com/pd-161570.html
https://www.rndsystems.com/products/pd-161570_3724
https://www.medchemexpress.com/pd-161570.html
https://www.benchchem.com/product/b1679120?utm_src=pdf-body
https://www.medchemexpress.com/pd-161570.html
https://www.benchchem.com/product/b1679120?utm_src=pdf-body
https://www.benchchem.com/product/b1679120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Intracellular Space

DAG/IP3

Cell Proli

Extracellular Space Cell Membrane
Survival, Angiogenesis

FGF FGFR g1
T 1
i
PD-161570

GRB2/SOS

Click to download full resolution via product page

Caption: FGFR Signaling Pathway Inhibition by PD-161570.
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Caption: PDGFR Signaling Pathway Inhibition by PD-161570.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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